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Compound of Interest

Compound Name: 5-(Tributylstannyl)pyrimidine

Cat. No.: B178186

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a focused overview of the key physical properties of 5-
(Tributylstannyl)pyrimidine, a significant organotin reagent used in organic synthesis,
particularly in Stille coupling reactions. The document outlines its boiling point and density,
provides detailed experimental protocols for their determination, and presents a generalized
workflow for the characterization of such research chemicals. This guide is intended to support
laboratory professionals in the safe handling and effective use of this compound.

Physical Properties

5-(Tributylstannyl)pyrimidine is a colorless liquid at room temperature.[1] Its key physical
properties are summarized below. These values are critical for designing experimental setups,
particularly for purification via distillation and for calculating molar quantities from volumetric
measurements.

Table 1: Physical Properties of 5-(Tributylstannyl)pyrimidine
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Property Value Conditions
Boiling Point (bp) 134-138 °C @ 2 mmHg
Density 1.117 g/mL @ 25°C
Molecular Weight 369.13 g/mol

Refractive Index (n20/D) 1.515 @ 20 °C

Data sourced from commercial supplier specifications.[2]

Experimental Protocols

The accurate determination of physical properties is fundamental to verifying the purity and
identity of a chemical substance. Given the high boiling point and potential air sensitivity of
organotin compounds, specialized procedures are required.

The boiling point of 5-(Tributylstannyl)pyrimidine is determined under reduced pressure to
prevent thermal decomposition that may occur at its high atmospheric boiling point.

Principle: By reducing the pressure above the liquid, its boiling point is significantly lowered.[3]
[4] The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium at a specific, stable sub-atmospheric pressure.

Apparatus:

e Round-bottom flask (distilling flask)

o Claisen adapter to minimize bumping[5]

e Stir bar or magnetic stirrer

» Short-path distillation head with condenser and vacuum adapter
e Thermometer and adapter

¢ Receiving flask
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Heating mantle with controller
Vacuum pump (mechanical or water aspirator) with thick-walled tubing[3][5]
Vacuum trap and manometer (for pressure measurement)

Inert gas source (Nitrogen or Argon)

Procedure:

Preparation: Ensure all glassware is meticulously dried to prevent hydrolysis of the organotin
compound. Assemble the distillation apparatus as shown in the workflow diagram below,
greasing all ground-glass joints to ensure a proper seal.[5]

Charging the Flask: Charge the distilling flask with the crude 5-(Tributylstannyl)pyrimidine
and a magnetic stir bar. The flask should not be more than two-thirds full.

System Evacuation: Begin stirring and slowly evacuate the system using the vacuum pump.
It is crucial to reduce the pressure before applying heat to remove any residual volatile
solvents and prevent violent bumping.[5]

Heating: Once the target pressure (e.g., 2 mmHg) is stable, begin gently heating the distilling
flask with the heating mantle.

Equilibration and Collection: Observe the vapor rising into the distillation head. The boiling
point is the temperature at which the thermometer bulb is fully bathed in vapor and a steady
condensation rate is observed. Record the temperature and the pressure from the
manometer.[3]

Shutdown: Once the distillation is complete, remove the heating mantle and allow the
apparatus to cool to room temperature. Only then, slowly and carefully vent the system to
atmospheric pressure with an inert gas before turning off the vacuum pump.[5]

The pycnometer method is a highly precise technique for determining the density of a liquid by

accurately measuring the weight of a known volume.
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Principle: Density (p) is calculated as the ratio of mass (m) to volume (V). The pychometer
provides a highly accurate and reproducible volume.

Apparatus:

Pycnometer (a glass flask with a specific volume, fitted with a capillary stopper)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

 Calibration (Determining Pycnometer Volume):

[¢]

Thoroughly clean and dry the pycnometer and its stopper.
o Measure and record the mass of the empty, dry pycnometer (mo).

o Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a
specific temperature (e.g., 25 °C).

o Insert the stopper, allowing excess liquid to exit through the capillary. Wipe the outside dry.

o Place the filled pycnometer in a constant temperature water bath set to 25 °C until thermal
equilibrium is reached.[2]

o Remove, dry the exterior, and measure the total mass (ma1).

o Calculate the volume of the pycnometer (V) using the known density of water (p_water) at
25 °C:V = (m1 - mo) / p_water.

o Sample Measurement:
o Empty and thoroughly dry the calibrated pycnometer.

o Fill the pycnometer with 5-(Tributylstannyl)pyrimidine.
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o Repeat the process of inserting the stopper, equilibrating to 25 °C in the water bath, and
drying the exterior.

o Measure the total mass of the pycnometer filled with the sample (mz2).
 Calculation:
o Calculate the mass of the sample: m_sample = m2 - mo.

o Calculate the density of the sample (p_sample) at 25 °C: p_sample = m_sample / V.

Characterization Workflow

The determination of physical properties is one part of a larger, systematic workflow for the
characterization of a research chemical. This process ensures the identity, purity, and stability
of the compound before its use in further applications.
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Figure 1: Generalized Workflow for Research Chemical Characterization
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Caption: Workflow for synthesis, purification, and characterization of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrimidine-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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